![molecular formula C27H23N3O7 B4232839 N-[3-methoxy-4-(2-oxo-2H-chromen-3-yl)phenyl]-2-(4-morpholinyl)-5-nitrobenzamide](/img/structure/B4232839.png)
N-[3-methoxy-4-(2-oxo-2H-chromen-3-yl)phenyl]-2-(4-morpholinyl)-5-nitrobenzamide
Overview
Description
N-[3-methoxy-4-(2-oxo-2H-chromen-3-yl)phenyl]-2-(4-morpholinyl)-5-nitrobenzamide is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as MN-64 and belongs to the class of benzamide compounds. MN-64 has been studied extensively for its potential applications in the field of neuroscience.
Mechanism of Action
MN-64 binds to the sigma-1 receptor with high affinity and selectivity. The binding of MN-64 to the sigma-1 receptor results in the modulation of several cellular processes, including calcium signaling, ion channel regulation, and protein folding. The exact mechanism of action of MN-64 is still under investigation, but it is believed that it acts as a positive allosteric modulator of the sigma-1 receptor.
Biochemical and Physiological Effects:
MN-64 has been shown to have several biochemical and physiological effects. Studies have shown that MN-64 can increase the release of certain neurotransmitters, including dopamine and acetylcholine. MN-64 has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is important for neuronal survival and plasticity. In addition, MN-64 has been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
MN-64 has several advantages for lab experiments. It is a highly selective tool compound that can be used to study the role of the sigma-1 receptor in various neurological diseases. MN-64 has also been shown to have good pharmacokinetic properties, including high brain penetration and long half-life. However, MN-64 has some limitations for lab experiments. It is a relatively new compound, and its long-term safety and toxicity have not been fully evaluated. In addition, MN-64 is expensive and difficult to synthesize, which can limit its availability for research purposes.
Future Directions
There are several future directions for MN-64 research. One direction is to investigate the potential therapeutic effects of sigma-1 receptor agonists in neurological diseases. MN-64 has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease, and further studies are needed to evaluate its potential as a therapeutic agent. Another direction is to investigate the role of the sigma-1 receptor in other diseases, such as cancer and diabetes. MN-64 has been shown to have anti-inflammatory effects, and it is possible that it could have therapeutic effects in these diseases. Finally, further studies are needed to evaluate the long-term safety and toxicity of MN-64.
Scientific Research Applications
MN-64 has been studied extensively for its potential applications in the field of neuroscience. It has been shown to selectively bind to the sigma-1 receptor, a protein that is involved in several cellular processes, including calcium signaling, ion channel regulation, and protein folding. MN-64 has been used as a tool compound to study the role of the sigma-1 receptor in various neurological diseases, including Alzheimer's disease, Parkinson's disease, and depression. MN-64 has also been used to investigate the potential therapeutic effects of sigma-1 receptor agonists in these diseases.
Properties
IUPAC Name |
N-[3-methoxy-4-(2-oxochromen-3-yl)phenyl]-2-morpholin-4-yl-5-nitrobenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H23N3O7/c1-35-25-15-18(6-8-20(25)21-14-17-4-2-3-5-24(17)37-27(21)32)28-26(31)22-16-19(30(33)34)7-9-23(22)29-10-12-36-13-11-29/h2-9,14-16H,10-13H2,1H3,(H,28,31) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJLVRCGQGBGKRG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N3CCOCC3)C4=CC5=CC=CC=C5OC4=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H23N3O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
501.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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